1,1,1-Tri(propan-2-yl)-N-[3-(triethoxysilyl)propyl]silanamine

• CAS No.: 873309-10-5
• Molecular Formula: C18H43NO3Si2
• Molecular Weight: 377.7 g/mol
• IUPAC Name: 3-triethoxysilyl-N-tri(propan-2-yl)silylpropan-1-amine
• InChI: InChI=1S/C18H43NO3Si2/c1-10-20-23(21-11-2,22-12-3)15-13-14-19-24(16(4)5,17(6)7)18(8)9/h16-19H,10-15H2,1-9H3
• InChI Key: OSIGGBRIKRDMKZ-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCN[Si](C(C)C)(C(C)C)C(C)C)(OCC)OCC

Description

1,1,1-Tri(propan-2-yl)-N-[3-(triethoxysilyl)propyl]silanamine is a silane compound with significant applications in various fields, including chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes both silane and amine functional groups, making it highly versatile for various chemical reactions and applications.

Preparation Methods

The synthesis of 1,1,1-Tri(propan-2-yl)-N-[3-(triethoxysilyl)propyl]silanamine typically involves the reaction of isopropylamine with a triethoxysilane derivative. The reaction conditions often include the use of a solvent such as toluene or hexane, and the reaction is carried out under an inert atmosphere to prevent oxidation. Industrial production methods may involve continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

1,1,1-Tri(propan-2-yl)-N-[3-(triethoxysilyl)propyl]silanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of silanol derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of silane derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other nucleophiles, leading to the formation of various substituted silane derivatives.

Common reagents and conditions used in these reactions include organic solvents, inert atmospheres, and specific temperature and pressure conditions to optimize the reaction yield and selectivity. Major products formed from these reactions include silanol, silane, and substituted silane derivatives.

Scientific Research Applications

1,1,1-Tri(propan-2-yl)-N-[3-(triethoxysilyl)propyl]silanamine has a wide range of scientific research applications:

Chemistry: It is used as a precursor for the synthesis of various organosilicon compounds, which are important in materials science and catalysis.

Biology: The compound is used in the modification of biomolecules and surfaces to enhance biocompatibility and functionality.

Medicine: It is explored for drug delivery systems and as a component in medical devices due to its biocompatibility and stability.

Industry: The compound is used in the production of coatings, adhesives, and sealants, providing improved adhesion and durability.

Mechanism of Action

The mechanism of action of 1,1,1-Tri(propan-2-yl)-N-[3-(triethoxysilyl)propyl]silanamine involves its interaction with various molecular targets and pathways. The silane group can form strong covalent bonds with hydroxyl groups on surfaces, leading to the formation of stable siloxane linkages. The amine group can interact with various biological molecules, enhancing the compound’s functionality in biological systems.

Comparison with Similar Compounds

Similar compounds to 1,1,1-Tri(propan-2-yl)-N-[3-(triethoxysilyl)propyl]silanamine include:

3-(Trimethoxysilyl)-1-propanethiol: This compound has similar silane functionality but includes a thiol group instead of an amine group, making it more reactive towards certain types of chemical reactions.

3-(Trimethoxysilyl)propyl methacrylate: This compound includes a methacrylate group, making it useful in polymerization reactions and the production of functionalized polymers.

3-(Trimethoxysilyl)-propylamine: This compound is similar in structure but includes a methoxysilane group, providing different reactivity and applications.

The uniqueness of this compound lies in its combination of silane and amine functionalities, which provide a versatile platform for various chemical modifications and applications.